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Abstract
Dimethylammonium dimethylcarbamate (DIMCARB), a compound formed from the simple

reaction of dimethylamine and carbon dioxide, has garnered significant interest as a versatile

solvent, particularly within the realm of green chemistry.[1][2] This technical guide provides a

comprehensive overview of the discovery, history, synthesis, physicochemical properties, and

applications of DIMCARB. Detailed experimental protocols, quantitative data, and

visualizations of its chemical behavior are presented to serve as a valuable resource for

researchers and professionals in chemistry and drug development. While DIMCARB is

primarily recognized for its industrial applications as a switchable-polarity solvent, this guide

also addresses the current understanding of its biological activity, or lack thereof, to provide a

complete scientific profile.

Introduction
Dimethylammonium dimethylcarbamate, often abbreviated as DIMCARB, is an ionic liquid

that exists as a clear, colorless to light yellow liquid at room temperature.[1][3] It is the salt

formed from the reaction of two equivalents of dimethylamine with one equivalent of carbon

dioxide.[2] The compound's unique properties, most notably its ability to be "distilled" and its
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classification as a switchable-polarity solvent, have made it a subject of academic and

industrial research.[2] This guide will delve into the fundamental aspects of DIMCARB, from its

historical context to its modern-day applications.

Discovery and History
The precise historical account of the first synthesis and characterization of

dimethylammonium dimethylcarbamate is not well-documented in readily available scientific

literature. However, the underlying reaction between secondary amines and carbon dioxide to

form carbamates has been a known chemical principle for many decades. The large-scale

industrial production and detailed investigation of DIMCARB appear to be more recent, driven

by the growing interest in ionic liquids and environmentally benign solvent systems. A notable

milestone in its industrial application is a 1960 patent detailing a process for the production of

liquid dimethylammonium dimethylcarbamate from gaseous carbon dioxide and

dimethylamine, highlighting its relevance in industrial chemistry from that period.[4] Research in

the late 20th and early 21st centuries has further elucidated its properties and expanded its

applications, particularly as a "green" solvent.[2]

Physicochemical Properties
A summary of the key physicochemical properties of dimethylammonium dimethylcarbamate
is presented in the table below. This data has been compiled from various chemical suppliers

and scientific publications.
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Property Value References

Molecular Formula C5H14N2O2 [1][3]

Molecular Weight 134.18 g/mol [1][3]

CAS Number 4137-10-4 [1][3]

Appearance
Clear colorless to light yellow

liquid
[1][3]

Boiling Point 60-61 °C (decomposes) [1][3]

Density 1.05 g/mL at 25 °C [1][3]

Refractive Index (n20/D) 1.454 [1]

Flash Point 13 °C (55.4 °F)

Solubility
Water (Soluble), Chloroform

(Sparingly), Methanol (Slightly)
[1][5]

Synthesis
The synthesis of dimethylammonium dimethylcarbamate is a straightforward acid-base

reaction between a Lewis acid (carbon dioxide) and a Lewis base (dimethylamine).

General Reaction
2 (CH₃)₂NH + CO₂ ⇌ [(CH₃)₂NH₂]⁺[(CH₃)₂NCOO]⁻

Experimental Protocols
4.2.1. Laboratory Scale Synthesis

This protocol describes a common laboratory-scale synthesis of dimethylammonium
dimethylcarbamate.

Materials:

Dimethylamine solution (e.g., 40% in water or anhydrous in a suitable solvent)
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Dry ice (solid carbon dioxide)

Anhydrous, aprotic solvent (e.g., toluene or hexane)

Reaction flask equipped with a magnetic stirrer and a drying tube

Low-temperature bath (e.g., ice-salt or dry ice-acetone)

Procedure:

In a fume hood, charge the reaction flask with a solution of dimethylamine in the chosen

anhydrous, aprotic solvent.

Cool the flask to 0 °C or below using the low-temperature bath.

While stirring vigorously, slowly add small pieces of dry ice to the dimethylamine solution.

An exothermic reaction will occur, and the temperature should be carefully monitored and

maintained below 10 °C.

Continue adding dry ice until the reaction ceases (i.e., no more gas evolution is observed

upon addition of fresh dry ice).

Allow the reaction mixture to slowly warm to room temperature.

The product, dimethylammonium dimethylcarbamate, will typically separate as a liquid

phase. If a solvent was used, it can be removed under reduced pressure.

Purification and Characterization:

Due to its thermal lability, distillation is performed with care. The compound can be purified

by heating to around 60 °C, at which point it decomposes back into dimethylamine and

carbon dioxide, which can then be recondensed and collected in a cooled receiver to

reform the product.[2]

The structure can be confirmed using spectroscopic methods as described in the following

section.

4.2.2. Industrial Scale Synthesis
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An industrial process for the production of dimethylammonium dimethylcarbamate has been

patented.[4] This process involves the controlled exothermic reaction of gaseous

dimethylamine and carbon dioxide in a reactor system designed to efficiently manage the heat

of reaction and separate the liquid product from unreacted gaseous starting materials.[4]

Spectroscopic Data
Detailed spectroscopic data for dimethylammonium dimethylcarbamate is not widely

published. However, the expected spectral characteristics can be inferred from its structure,

which consists of a dimethylammonium cation and a dimethylcarbamate anion.

¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the methyl

protons of both the cation and the anion, as well as the N-H protons of the

dimethylammonium cation. Due to the symmetry within each ion, two main signals for the

methyl groups would be anticipated.

¹³C NMR: The carbon-13 NMR spectrum should display distinct signals for the methyl

carbons of the dimethylammonium and dimethylcarbamate ions, in addition to the carbonyl

carbon of the carbamate.

FTIR: The infrared spectrum is expected to exhibit characteristic absorption bands for N-H

stretching in the ammonium ion, C-H stretching of the methyl groups, and a strong

absorption for the C=O stretching of the carbamate group.[2]

Mass Spectrometry: Mass spectrometry of this ionic compound would likely show

fragmentation patterns corresponding to the dimethylammonium cation and the

dimethylcarbamate anion and their subsequent fragments.[2]

Applications
The primary application of dimethylammonium dimethylcarbamate is as a "switchable-

polarity solvent". This property allows for its use in various chemical processes where a change

in solvent polarity is advantageous for reaction control or product separation.

Chemical Synthesis: It serves as a reusable reaction medium for various organic syntheses,

such as the synthesis of monoarylidene cyclopentanones.[1]
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Extractions: It has been utilized for the distillation extraction of tannins from plant materials.

[1]

Electrochemistry: DIMCARB has been employed in the electrodeposition of silver and lead.

[1]

Nanomaterial Synthesis: It has found use in the synthesis of silver and gold nanostructures.

[1]

Biological Activity and Toxicology
There is a lack of significant research into the pharmacological activity of dimethylammonium
dimethylcarbamate. Its primary applications are in industrial and chemical synthesis, and it is

not recognized as a therapeutic agent. Toxicological data is also limited, but due to its

components, dimethylamine and its potential to react with nitrites to form nitrosamines, it

should be handled with appropriate safety precautions. The compound is classified as a

flammable liquid and can cause skin and eye irritation.

Visualizations
Synthesis Workflow
The following diagram illustrates the general workflow for the laboratory synthesis of

dimethylammonium dimethylcarbamate.
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Caption: A simplified workflow for the synthesis of Dimethylammonium Dimethylcarbamate.

Switchable Polarity Mechanism
The switchable polarity of dimethylammonium dimethylcarbamate is a key feature. In its

ionic form, it is a relatively polar solvent. Upon heating, it undergoes a reversible decomposition

to the less polar dimethylamine and non-polar carbon dioxide. This process is illustrated below.
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Caption: The reversible equilibrium of Dimethylammonium Dimethylcarbamate.

Conclusion
Dimethylammonium dimethylcarbamate is a compound with a simple yet elegant chemistry

that has found a significant niche in modern chemical applications, particularly as a switchable-

polarity solvent. While its historical origins are not prominently documented, its utility in green

chemistry is well-established. This guide has provided a comprehensive overview of its

synthesis, properties, and applications, drawing from available scientific literature and chemical

data sources. The absence of known biological or pharmacological activity defines its role as

an industrial and laboratory chemical rather than a therapeutic agent. The detailed information

and visualizations presented herein are intended to equip researchers, scientists, and drug

development professionals with a thorough understanding of this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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